Cas no 731772-13-7 (2-Chloro-4-(2-methylphenyl)-1-butene)

• Product Name: 2-Chloro-4-(2-methylphenyl)-1-butene
• CAS No: 731772-13-7
• MF: C₁₁H₁₃Cl
• MW: 180.673922300339
• MDL: MFCD01319550
• CID: 873234
• PubChem ID: 24721731
• Update Time: 2025-06-08

2-Chloro-4-(2-methylphenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorobut-3-enyl)-2-methylbenzene
• 2-Chloro-4-(2-methylphenyl)-1-butene
• 2-Chloro-4-(2-methylphenyl)but-1-ene
• 1-(3-chlorobut-3-en-1-yl)-2-methylbenzene
• 2-(3-Chlorobut-3-en-1-yl)toluene
• AG-G-88953
• CTK5D7439
• KB-169603
• OR01906
• 731772-13-7
• MFCD01319550
• DTXSID40641118
• AKOS016016692

• MDL： MFCD01319550
• Inchi： 1S/C11H13Cl/c1-9-5-3-4-6-11(9)8-7-10(2)12/h3-6H,2,7-8H2,1H3
• InChI Key： RLTFPRKDIWUPGI-UHFFFAOYSA-N
• SMILES： ClC(=C)CCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 180.0705781g/mol
• Monoisotopic Mass: 180.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-Chloro-4-(2-methylphenyl)-1-butene

2-Chloro-4-(2-methylphenyl)-1-butene (CAS No. 731772-13-7): A Comprehensive Overview

2-Chloro-4-(2-methylphenyl)-1-butene, also known by its CAS registry number 731772-13-7, is a versatile organic compound with significant applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a chlorine atom attached to the second carbon of a butene chain and a substituted phenyl group at the fourth position. The presence of these functional groups makes it a valuable intermediate in various synthetic processes.

The chemical structure of 2-Chloro-4-(2-methylphenyl)-1-butene plays a crucial role in its reactivity and versatility. The double bond in the butene chain allows for various addition reactions, while the chlorine atom introduces electrophilic substitution potential. Recent studies have highlighted its use as a key intermediate in the synthesis of biologically active compounds, such as antimicrobial agents and anti-inflammatory drugs. Researchers have demonstrated that this compound can undergo further functionalization to yield derivatives with enhanced pharmacological properties.

In terms of synthesis, 2-Chloro-4-(2-methylphenyl)-1-butene can be prepared through several methods, including the chlorination of substituted alkenes and the use of transition metal-catalyzed coupling reactions. One notable approach involves the use of palladium catalysts to facilitate cross-coupling reactions, which has been shown to improve both yield and selectivity. This method has gained popularity due to its compatibility with a wide range of substituents, making it suitable for large-scale production.

The application of 2-Chloro-4-(2-methylphenyl)-1-butene extends beyond pharmaceuticals. It is also used in the production of advanced materials, such as polymer additives and specialty resins, where its ability to undergo polymerization under controlled conditions is highly valued. Recent advancements in polymer chemistry have explored its role in creating materials with tailored mechanical and thermal properties, further expanding its utility in industrial settings.

From an environmental perspective, the synthesis and handling of 2-Chloro-4-(2-methylphenyl)-1-butene have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, reducing waste and energy consumption. For instance, catalytic systems that operate under mild conditions have been developed, ensuring that the compound can be synthesized efficiently while maintaining sustainability.

In conclusion, 2-Chloro-4-(2-methylphenyl)-1-butene (CAS No. 731772-13-7) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure, coupled with advancements in synthetic methodologies, positions it as an essential building block in modern chemistry. As research continues to uncover new potential uses and improved synthesis routes, this compound is poised to remain a critical component in both academic and industrial settings.